molecular formula C9H12BrN3 B8772599 5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine

5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine

Cat. No.: B8772599
M. Wt: 242.12 g/mol
InChI Key: BKKBJCOLKGSZJJ-UHFFFAOYSA-N
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Description

5-Bromo-N3-(cyclopropylmethyl)pyridine-2,3-diamine is a useful research compound. Its molecular formula is C9H12BrN3 and its molecular weight is 242.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12BrN3

Molecular Weight

242.12 g/mol

IUPAC Name

5-bromo-3-N-(cyclopropylmethyl)pyridine-2,3-diamine

InChI

InChI=1S/C9H12BrN3/c10-7-3-8(9(11)13-5-7)12-4-6-1-2-6/h3,5-6,12H,1-2,4H2,(H2,11,13)

InChI Key

BKKBJCOLKGSZJJ-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNC2=C(N=CC(=C2)Br)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Acetic acid (304 μl) and cyclopropanecarbaldehyde (406 μl) were added to a solution of 2,3-diamino-5-bromopyridine (1000 mg) in dichloromethane (25 ml) at room temperature, followed by stirring for 1 hour. Sodium tetrahydroborate (604 mg) was added to the reaction solution under ice-cooling, and the mixture was stirred with warming to room temperature for 22 hours. The reaction solution was extracted by adding a saturated aqueous sodium bicarbonate solution and dichloromethane. The resulting organic layer was washed with brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The resulting residue was purified by flash column chromatography to give the title compound (286 mg).
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304 μL
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25 mL
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604 mg
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